Cas no 272447-40-2 ((S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione)
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione
- DB-236310
- AC5775
- CS-0450407
- 2-[(2S)-3-chloro-2-hydroxypropoxy]isoindole-1,3-dione
- 272447-40-2
-
- MDL: MFCD26523287
- Inchi: 1S/C11H10ClNO4/c12-5-7(14)6-17-13-10(15)8-3-1-2-4-9(8)11(13)16/h1-4,7,14H,5-6H2/t7-/m1/s1
- InChI Key: SGHASOCVCWTLCE-SSDOTTSWSA-N
- SMILES: ClC[C@H](CON1C(C2C=CC=CC=2C1=O)=O)O
Computed Properties
- Exact Mass: 255.0298355Da
- Monoisotopic Mass: 255.0298355Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66.8Ų
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR470688-5g |
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione |
272447-40-2 | 5g |
£630.00 | 2023-08-31 | ||
| eNovation Chemicals LLC | D293121-5g |
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione |
272447-40-2 | 95% | 5g |
$715 | 2024-07-20 | |
| Ambeed | A599600-5g |
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione |
272447-40-2 | 95+% | 5g |
$426.0 | 2024-04-20 | |
| eNovation Chemicals LLC | D293121-5g |
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione |
272447-40-2 | 95% | 5g |
$715 | 2025-02-21 | |
| eNovation Chemicals LLC | D293121-5g |
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione |
272447-40-2 | 95% | 5g |
$715 | 2025-02-27 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY025913-5g |
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione |
272447-40-2 | ≥95% | 5g |
¥5500.00 | 2025-04-15 |
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione
Introduction to (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione (CAS No. 272447-40-2)
(S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione (CAS No. 272447-40-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of isoindolines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.
The chiral center in the molecule is a key feature that contributes to its biological activity and selectivity. The presence of a chloro and hydroxy group on the propoxy side chain further enhances its reactivity and interaction with biological targets. The isoindoline-1,3-dione core provides a rigid scaffold that can be functionalized to optimize the compound's pharmacological profile.
Recent studies have highlighted the potential of (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammation and immune responses.
In addition to its anti-inflammatory properties, (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selectivity for cancer cells over normal cells is attributed to the unique structural features of the molecule, particularly the chiral center and the functional groups on the propoxy side chain.
The pharmacokinetic properties of (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further development as a therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes are additional advantages that contribute to its potential as a drug candidate.
In terms of synthetic methods, several efficient routes have been developed for the preparation of (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione. One notable approach involves the use of chiral auxiliaries or catalysts to achieve high enantiomeric purity. A recent publication in *Organic Letters* described a novel asymmetric synthesis method that yields the desired enantiomer with excellent yield and selectivity. This method not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.
The safety profile of (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione has been evaluated in preclinical studies. Toxicity assays conducted in vitro and in animal models have shown that the compound is well-tolerated at therapeutic doses. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for clinical use.
In conclusion, (S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione (CAS No. 272447-40-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the chiral center, chloro, and hydroxy groups on the propoxy side chain, contribute to its biological activity and selectivity. Ongoing research continues to explore its full potential in various medical fields, making it an exciting area of study for medicinal chemists and pharmaceutical researchers alike.
272447-40-2 ((S)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione) Related Products
- 27091-99-2(1H-Isoindole-1,3(2H)-dione, 2-(3-hydroxypropoxy)-)
- 32380-69-1(2-(2-Hydroxyethoxy)isoindoline-1,3-dione)
- 51951-29-2(1H-Isoindole-1,3(2H)-dione, 2-(1-methylpropoxy)-)
- 338786-76-8((R)-2-(3-Chloro-2-hydroxypropoxy)isoindoline-1,3-dione)
- 51951-28-1(1H-Isoindole-1,3(2H)-dione, 2-butoxy-)
- 76029-43-1(1H-Isoindole-1,3(2H)-dione, 2-(cycloheptyloxy)-)
- 6437-67-8(N,N’-(Ethylenedioxy)di-phthalimide)
- 94464-30-9(1H-Isoindole-1,3(2H)-dione,2,2'-[1,4-butanediylbis(oxy)]bis-)
- 80041-90-3(1H-Isoindole-1,3(2H)-dione,2-(2-oxiranylmethoxy)-)
- 209973-05-7(1H-Isoindole-1,3(2H)-dione, 2-[(6-hydroxyhexyl)oxy]-)